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‘ Compound of Interest

Compound Name: 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride
CAS No.: 706819-89-8
Cat. No.: B12861751

The pyrazole ring is a privileged five-membered aromatic heterocycle that serves as a cornerstone in modern drug discovery.[1][2][3] Its unique struct

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a functionalized pyrazole derivative of particular interest. The carbonyl chloride group is a hir

This guide offers a technical deep-dive into the procurement, synthesis, handling, and application of this valuable research chemical.

Part 1: Sourcing and Procurement Strategies

Securing a reliable supply of 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a critical first step for any research campaign. As a specialized

Direct Sourcing of the Carboxylic Acid Precursor

The most common and practical route to obtaining the target carbonyl chloride is through the in-house conversion of its immediate precursor, 1-Methy

Supplier

Chemspace (sourcing from Enamine)

Table 1: Potential Suppliers for the Carboxylic Acid Precursor.[5]

The Custom Synthesis Option

When direct sourcing is not feasible or when larger quantities are required, engaging a Contract Research Organization (CRO) or a custom synthesis
Key Considerations for Selecting a Custom Synthesis Partner:

» Expertise in Heterocyclic Chemistry: The partner should have documented experience with pyrazole synthesis or similar heterocyclic systems.

o Scale-up Capability: Ensure the company can transition from milligram-scale research quantities to kilogram-scale production if the project advanct
« Analytical Capabilities: The partner must have robust in-house analytical facilities (e.g., NMR, LC-MS, HPLC) to validate the structure and purity of
« Confidentiality: A strong non-disclosure agreement (NDA) is essential to protect intellectual property.

Prominent Custom Synthesis Providers with Expertise in Heterocycles:

» Frontier Specialty Chemicals: Specializes in complex organic molecule synthesis, including heterocyclic compounds, with all work performed in the
« Capot Chemical: An ISO 9001:2015 certified company with over 20 years of experience in custom synthesis and scale-up of fine chemicals and ph

« Otava Chemicals: Offers custom synthesis services with over 20 years of experience and research facilities in North America and Europe.[8]
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» Tocris Bioscience: Provides custom synthesis of complex organic molecules from milligram to kilogram scale, with a team of experienced PhD-qua

digraph "Supplier Qualification Workflow" {
graph [fontname="Arial", fontsize=12, label="Supplier Qualification Workflow", labelloc=t, rankdir=TB];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#20
edge [fontname="Arial", fontsize=9, color="#5F6368"];

start [label="Identify Potential Suppliers\n(Precursor or Custom Synthesis)", shape=ellipse, fillcolor="#4285
request info [label="Request Quotation & Technical Information\n(Lead Time, Purity, Scale)"];

evaluate tech [label="Technical Evaluation\n(Expertise, Capabilities, Past Performance)"];

audit [label="Quality & Compliance Audit\n(ISO Certification, Documentation)"];

select supplier [label="Select Primary Supplier", shape=diamond, style=filled, fillcolor="#34A853", fontcolor
negotiate [label="Negotiate Contract & NDA"];

po [label="Issue Purchase Order"];

end [label="Receive & Qualify Material", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> request info;

request info -> evaluate tech;
evaluate tech -> audit;

audit -> select supplier;
select supplier -> negotiate;
negotiate -> po;

po -> end;

P

Caption: A streamlined workflow for qualifying and selecting a chemical supplier.

Part 2: Synthesis of 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chl

For laboratories equipped for organic synthesis, preparing the target compound from its carboxylic acid precu

Proposed Synthetic Pathway

The synthesis is a two-stage process: (1) Formation of the pyrazole-4-carboxylic acid core, and (2) Conversio
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Caption: The two-stage synthetic route to the target carbonyl chloride.

Experimental Protocol: Conversion of Carboxylic Acid to Carbonyl Chlor

This protocol describes the conversion of 1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid to the correspondin
[10][11]
Materials:

1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid

Thionyl chloride (SOCl:)

Anhydrous dichloromethane (DCM) or toluene

Dry glassware
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Magnetic stirrer and heating mantle

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Setup: Assemble a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an

Dissolution: To the flask, add 1 equivalent of 1-Methyl-5-propyl-1H-pyrazole-4-carboxylic acid and dissolve

Addition of Thionyl Chloride: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the sf

Reaction: Gently heat the reaction mixture to reflux (approx. 40 °C for DCM) and maintain for 2-4 hours. Mor

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully remove the
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Product: The resulting crude 1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is often used directly in the

Part 3: Safety, Handling, and Quality Control

Acyl chlorides are reactive and hazardous chemicals that require careful handling in a controlled laboratory

Safety and Handling Precautions

The hazards associated with the target compound are primarily dictated by the acyl chloride functional group.
[12][13]

| Hazard Statement | Description | Precautionary Statement |

R IR B

| H314 | Causes severe skin burns and eye damage. | P280: Wear protective gloves/protective clothing/eye prot
| H225/H226 | Highly flammable liquid and vapor (if low boiling point). | P210: Keep away from heat, sparks,
| EUHO14 | Reacts violently with water. | P233: Keep container tightly closed. Handle under inert gas. |

| H335 | May cause respiratory irritation. | P261: Avoid breathing vapors. Use only in a well-ventilated fume

Table 2: Key GHS Hazard and Precautionary Statements for Acyl Chlorides.
[12][13]
Handling Guidelines:

Engineering Controls: Always handle acyl chlorides in a certified chemical fume hood to avoid inhalation of
[14]* Personal Protective Equipment (PPE): Wear chemical-resistant gloves (consult manufacturer data for
[14][15]* Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon,
[12][15]

Quality Control and Characterization

Confirming the identity and purity of the synthesized compound is paramount. The following analytical techniq
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Nuclear Magnetic Resonance ('H and *3C NMR): To confirm the molecular structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Part 4: Applications in Drug Discovery

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride is a valuable intermediate for synthesizing novel compounds
[3]
Key Therapeutic Areas:

Oncology: Pyrazole derivatives have been extensively developed as inhibitors of protein kinases, which are «
[1]1[16]* Neuroscience: The pyrazole core is present in molecules designed to treat neurocognitive disordel
[31* Anti-inflammatory: Pyrazole-based compounds are well-known for their anti-inflammatory properties.
[3]
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Caption: Workflow illustrating the use of a reactive building block in a typical drug discovery cascade.

By reacting this carbonyl chloride with a diverse set of amines, a library of corresponding amides can be rap

Conclusion

1-Methyl-5-propyl-1H-pyrazole-4-carbonyl chloride represents a strategically important building block for med
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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